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Compound of Interest

Compound Name: 6-O-Vanilloylajugol

Cat. No.: B169424

For Immediate Release

This technical guide provides a comprehensive literature review on the discovery, isolation, and
characterization of the iridoid glycoside, 6-O-Vanilloylajugol. This document is intended for
researchers, scientists, and drug development professionals interested in the phytochemical
landscape of medicinal plants and the potential of novel natural products.

Introduction

6-O-Vanilloylajugol is a naturally occurring iridoid glycoside. Iridoids are a class of
monoterpenoids known for their diverse biological activities and are often found in medicinal
plants. The structure of 6-O-Vanilloylajugol is characterized by an ajugol core esterified with a
vanilloyl group at the 6-position. This compound has been identified as a constituent of at least
two medicinal plants: Buddleja officinalis and Rehmannia glutinosa.

Discovery and Isolation

The initial discovery of 6-O-Vanilloylajugol can be traced back to phytochemical investigations
of Rehmannia glutinosa, a plant widely used in traditional Chinese medicine. A 2010 review on
the phytochemistry of Rehmannia glutinosa by Biren N. Shah, et al., cites a 1990 publication by
M. Yoshikawa, et al., in the Chemical & Pharmaceutical Bulletin as a key reference for this
compound. Subsequent studies have also reported its presence in Buddleja officinalis.
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While the full experimental details from the original discovery paper by Yoshikawa et al. are not
widely available in current databases, a general workflow for the isolation of such iridoid
glycosides can be inferred from standard phytochemical practices.

General Experimental Workflow for Isolation

The isolation of iridoid glycosides like 6-O-Vanilloylajugol typically involves a multi-step
process aimed at separating the compound from a complex plant matrix.

Plant Material >
(e.g., roots of Rehmannia glutinosa)

Extraction Solvent Partitioning Column Chromatography >
(e.g., with Methanol) (e.g., n-Hexane, Ethyl Acetate, n-Butanol) (e.g., Silica Gel, ODS)

Preparative HPLC |— Pure 6-O-Vanilloylajugol

Click to download full resolution via product page

Figure 1: Generalized workflow for the isolation of 6-O-Vanilloylajugol.

Structural Elucidation

The determination of the chemical structure of 6-O-Vanilloylajugol would have relied on a
combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and
Mass Spectrometry (MS).

Spectroscopic Data

While the specific spectral data from the original publication remains to be fully accessed, the
expected data for 6-O-Vanilloylajugol is summarized below. This data is crucial for the
unambiguous identification of the compound.
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Technique

Parameter

Expected Information

Mass Spectrometry (MS)

Molecular lon Peak

Determination of the molecular
weight (C23H30012)

Fragmentation Pattern

Information on the ajugol and

vanilloyl moieties

1H NMR

Chemical Shifts

Reveals the number and
electronic environment of

protons

Coupling Constants

Provides information on the

connectivity of protons

13C NMR

Chemical Shifts

Indicates the number and

types of carbon atoms

2D NMR (COSY, HSQC,
HMBC)

Correlation Peaks

Establishes the complete

connectivity of the molecule

Physicochemical Properties

Based on available information from chemical suppliers and databases, the key

physicochemical properties of 6-O-Vanilloylajugol are presented in the following table.

Property Value Source

CAS Number 124168-04-3 Chemical Abstract Service

Molecular Formula C23H30012

Molecular Weight 498.48 g/mol

Appearance Powder ALB Technology[1]

) >95% (as a reference

Purity ALB Technology[1]
standard)
Iridoid Glycoside, Hydrolyzable

Class ]
Tannin
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Biological Activity

Preliminary information suggests that 6-O-Vanilloylajugol possesses antioxidant properties.
One supplier, TargetMol, indicates that the compound demonstrates scavenging activity against
the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical. This is consistent with the known antioxidant
activities of phenolic compounds, such as the vanilloyl moiety present in this molecule. The
broader biological activity profile of 6-O-Vanilloylajugol warrants further investigation.

Conclusion

6-O-Vanilloylajugol is an iridoid glycoside of interest that has been isolated from the medicinal
plants Rehmannia glutinosa and Buddleja officinalis. While the initial discovery dates back to
1990, detailed experimental data from the primary literature is not readily accessible in modern
databases. This technical guide provides a summary of the currently available information and
outlines the general methodologies that would have been employed for its discovery and
characterization. Further research to fully elucidate the bioactivity and therapeutic potential of
this compound is encouraged.

Future Directions

To advance the understanding of 6-O-Vanilloylajugol, the following steps are recommended:
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Figure 2: Logical flow for future research on 6-O-Vanilloylajugol.

By following these steps, the scientific community can build upon the initial discovery of 6-O-
Vanilloylajugol and explore its full potential in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b169424+#literature-review-on-the-discovery-of-6-0-
vanilloylajugol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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